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The initial phase of any technical illustration involves conceptualization and layout, tasks best

performed with graphite pencils. Koh-i-Noor offers a range of graphite pencils tailored for

precision work. The 1500 series is a classic choice, renowned for its consistent grading and

smooth application.

For a beginner, a curated set of lead grades is recommended to handle everything from light

preliminary sketches to darker, more defined lines for transferring to a final drawing surface.

Table 1: Recommended Koh-i-Noor Graphite Pencils for Beginners

Product Series Recommended Grades Primary Use Case

Koh-i-Noor 1500 2H, H

Light initial sketches,

guidelines, and construction

lines that are easy to erase.

HB, F

General purpose sketching,

outlining, and developing the

initial drawing.

2B, 4B

Shading, adding depth, and

creating darker lines for final

sketch details.
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The Core of Precision: Technical Pens
The hallmark of technical illustration is its clean, uniform line work, a characteristic achieved

with technical pens. Koh-i-Noor's Rapidograph pens are a long-standing industry standard,

celebrated for their precision and reliability. These pens feature a refillable ink cartridge and a

stainless steel nib, ensuring a consistent ink flow for uniform lines.

Rapidograph pens are available in a variety of nib sizes, each corresponding to a specific line

width. This allows for a high degree of control and precision in the final drawing. For beginners,

starting with a few key sizes will cover most applications.

Table 2: Essential Koh-i-Noor Rapidograph Pen Nib Sizes

Nib Size (mm) ISO Color Code Typical Application

0.25 mm White
Fine details, hatching, and

delicate line work.

0.35 mm Yellow
General drawing, outlining

objects, and lettering.

0.50 mm Brown

Bold outlines, borders, and

creating visual hierarchy in the

drawing.

0.70 mm Blue
Very thick lines, heavy borders,

and filling in small areas.

The Lifeblood: Inks for Permanent, Crisp Lines
The quality of the ink is just as crucial as the pen itself. Koh-i-Noor offers a range of drawing

inks formulated for use in technical pens. The "Ultradraw" ink is a popular choice, known for its

deep blackness, permanence, and waterproof qualities once dry. This is particularly important

for illustrations that may be colored with watercolor or other wet media.

Table 3: Recommended Koh-i-Noor Inks
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Ink Series Key Features Compatibility

Koh-i-Noor Ultradraw

Intense black, waterproof,

lightfast, and suitable for

archival purposes.

Rapidograph and other

technical pens.

Koh-i-Noor Drawing Inks

Available in various colors,

allowing for more creative and

complex illustrations.

Technical pens, dip pens, and

brushes.

Essential Accessories for a Complete Toolkit
Beyond pencils, pens, and inks, a few other Koh-i-Noor accessories are indispensable for the

technical illustration beginner.

Erasers: A high-quality vinyl eraser is essential for cleanly removing graphite lines without

damaging the drawing surface.

Sharpeners: A good quality pencil sharpener is crucial for maintaining a sharp point for

precise sketching.

Rulers and Triangles: Precision-made rulers and triangles are necessary for drawing straight

lines and accurate angles.

A Beginner's Workflow for Technical Illustration
The following diagram illustrates a typical workflow for creating a technical illustration, from the

initial concept to the final inked drawing, and highlights where the various Koh-i-Noor products

are utilized.
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1. Conceptual Sketching
(Koh-i-Noor 1500 Pencils: 2H, HB)

2. Refining the Drawing
(Koh-i-Noor 1500 Pencils: H, F, 2B)

3. Preparing for Inking
(Lighten sketch with a kneaded eraser)

4. Inking Outlines
(Koh-i-Noor Rapidograph: 0.50mm)

5. Inking Details & Texture
(Koh-i-Noor Rapidograph: 0.25mm, 0.35mm)

6. Final Cleanup
(Erase remaining graphite lines)

Completed Technical Illustration

Click to download full resolution via product page

A typical workflow for a beginner's technical illustration project.
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To cite this document: BenchChem. [The Foundation: Graphite Pencils for Sketching and
Layout]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1628114#koh-i-noor-products-for-technical-
illustration-beginners]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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